Cas no 1190971-10-8 (4-(3-methylphenyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine)

• Product Name: 4-(3-methylphenyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine
• CAS No: 1190971-10-8
• MF: C₁₄H₁₅NS
• MW: 229.3406021595
• MDL: MFCD16315207
• CID: 4499726
• PubChem ID: 57948674
• Update Time: 2025-08-05

4-(3-methylphenyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-c]pyridine, 4,5,6,7-tetrahydro-4-(3-methylphenyl)-
• 4-(3-methylphenyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine
• AKOS022309296
• 4-(3-methylphenyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine
• DB-380028
• CS-0280458
• SCHEMBL4351835
• 4,5,6,7-Tetrahydro-4-(3-methylphenyl)thieno[3,2-c]pyridine
• CHEMBL5405429
• F2147-1055
• 4-(m-tolyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine
• 1190971-10-8
• EN300-234823

• MDL： MFCD16315207
• Inchi： 1S/C14H15NS/c1-10-3-2-4-11(9-10)14-12-6-8-16-13(12)5-7-15-14/h2-4,6,8-9,14-15H,5,7H2,1H3
• InChI Key： PSZAVHPLMLYELA-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC2C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 229.09252066Da
• Monoisotopic Mass: 229.09252066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 4-(3-methylphenyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine

Comprehensive Overview of 4-(3-methylphenyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS No. 1190971-10-8)

The compound 4-(3-methylphenyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS No. 1190971-10-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a thieno[3,2-c]pyridine core substituted with a 3-methylphenyl group, makes it a valuable intermediate for developing novel therapeutics and functional materials. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, cancer therapeutics, and optoelectronic devices.

One of the most searched questions about this compound is: "What are the biological activities of 4-(3-methylphenyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine?" Preliminary studies suggest that derivatives of this scaffold exhibit kinase inhibitory activity, which is crucial for targeting signal transduction pathways in diseases like cancer and inflammation. The thienopyridine moiety is known to interact with various enzyme active sites, making it a promising candidate for drug discovery programs.

In the realm of materials science, CAS No. 1190971-10-8 has shown potential as a building block for organic semiconductors. Its conjugated system and electron-rich heterocycle contribute to charge transport properties, aligning with the growing demand for flexible electronics and OLED technologies. Recent patents highlight its use in light-emitting diodes (LEDs) and photovoltaic cells, addressing sustainability trends in energy harvesting.

Synthetic routes to 4-(3-methylphenyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine often involve Pd-catalyzed cross-coupling or cyclization reactions, topics frequently searched by organic chemists. Optimizing these methods for green chemistry principles (e.g., reducing heavy metal catalysts) remains an active research area. Analytical characterization typically combines NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography to confirm its structural integrity.

The compound’s stability under physiological conditions is another hot topic, with queries like "Is 4-(3-methylphenyl)thienopyridine metabolically stable?" appearing in scientific forums. Computational studies using molecular docking and ADMET prediction tools suggest moderate metabolic resistance, though experimental validation is ongoing. This property is critical for its development as a bioavailable drug candidate.

From a commercial perspective, suppliers list CAS 1190971-10-8 as a high-purity reference standard for analytical testing. The global market for such fine chemicals is expanding due to increased R&D investments in precision medicine and personalized therapeutics. Regulatory compliance with REACH and GMP guidelines ensures its safe handling in industrial settings.

Emerging applications in neurological research have sparked interest, particularly regarding its structural similarity to known neurotransmitter modulators. Published studies explore its potential interactions with G-protein-coupled receptors (GPCRs), a trending subject in neuroscience and psychopharmacology. These investigations align with the rising prevalence of neurodegenerative diseases globally.

Environmental impact assessments of thieno[3,2-c]pyridine derivatives are scarce but increasingly relevant given stricter eco-toxicity regulations. Researchers are evaluating its biodegradation pathways using advanced techniques like LC-MS/MS to address sustainability concerns in chemical manufacturing.

In summary, 4-(3-methylphenyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine represents a versatile compound bridging medicinal chemistry and advanced materials. Its multifaceted applications respond to contemporary challenges in healthcare innovation and clean energy technologies, ensuring continued scientific and industrial relevance.